Cas no 90001-42-6 (6-bromo-1-benzothiophen-3-ol)

• Product Name: 6-bromo-1-benzothiophen-3-ol
• CAS No: 90001-42-6
• MF: C₈H₅BrOS
• MW: 229.093700170517
• MDL: MFCD27927881
• CID: 5617867
• PubChem ID: 58731164
• Update Time: 2025-06-07

6-bromo-1-benzothiophen-3-ol Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-ol, 6-bromo-
• 6-bromo-1-benzothiophen-3-ol

• MDL： MFCD27927881
• Inchi： 1S/C8H5BrOS/c9-5-1-2-6-7(10)4-11-8(6)3-5/h1-4,10H
• InChI Key： ADMPRMYGWXUCPR-UHFFFAOYSA-N
• SMILES： C12=CC(Br)=CC=C1C(O)=CS2

Experimental Properties

• Density: 1.794±0.06 g/cm3(Predicted)
• Melting Point: 158-160 °C
• Boiling Point: 360.3±22.0 °C(Predicted)
• pka: 8.68±0.40(Predicted)

Additional information on 6-bromo-1-benzothiophen-3-ol

6-Bromo-1-Benzothiophen-3-Ol: A Comprehensive Overview

6-Bromo-1-benzothiophen-3-ol (CAS No. 90001-42-6) is a structurally unique organic compound belonging to the benzothiophene family. This compound has garnered significant attention in recent years due to its intriguing chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and catalysis. The molecule consists of a benzothiophene ring system with a bromine atom at the 6-position and a hydroxyl group at the 3-position, making it a versatile building block for further chemical modifications.

The synthesis of 6-bromo-1-benzothiophen-3-ol has been extensively studied, with researchers exploring various methods to optimize its preparation. One of the most common approaches involves the bromination of 1-benzothiophen-3-ol using bromine in a suitable solvent, often under controlled conditions to ensure high yield and purity. Recent advancements have focused on green chemistry principles, such as using microwave-assisted synthesis or catalytic systems to minimize environmental impact and improve reaction efficiency.

One of the most notable applications of 6-bromo-1-benzothiophen-3-ol lies in its use as an intermediate in the synthesis of bioactive compounds. Its aromatic heterocyclic structure makes it an ideal candidate for medicinal chemistry research, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. For instance, studies have shown that derivatives of this compound exhibit promising activity against various cancer cell lines, suggesting its potential as a lead molecule for drug discovery.

In addition to its role in pharmaceutical research, 6-bromo-1-benzothiophen-3-ol has also found applications in materials science. Its ability to form stable coordination complexes with transition metals has made it a valuable component in the development of new catalysts for organic transformations. Recent research highlights its use in asymmetric catalysis, where it serves as a chiral ligand to induce high enantioselectivity in reactions such as aldol additions and Michael additions.

The physical and chemical properties of 6-bromo-1-benzothiophen-3-ol have been thoroughly investigated to better understand its behavior under different conditions. For example, its solubility in various solvents has been determined, which is crucial for its application in solution-based reactions. Furthermore, studies on its thermal stability and reactivity under different pH conditions have provided valuable insights into its suitability for large-scale industrial processes.

From an environmental perspective, the ecological impact of 6-bromo-1-benzothiophen-3-ol has also been a topic of interest. Researchers have evaluated its biodegradability and toxicity levels to assess its safety for use in commercial products. Preliminary findings suggest that it exhibits low toxicity towards aquatic organisms, making it a safer alternative compared to some other synthetic compounds.

In conclusion, 6-bromo-1-benzothiophen-3-ol (CAS No. 90001426) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in both academic and industrial settings. As ongoing studies continue to uncover new potentials for this compound, it is likely to play an even more significant role in shaping future innovations across various fields.